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This document provides researchers, perfumers, and product development professionals with a
comprehensive technical guide on the application of 3-Mercapto-2-pentanone (CAS No.
67633-97-0) as a high-impact fragrance ingredient. Moving beyond a simple datasheet, this
guide delves into the causality behind its use, providing field-proven insights and detailed
protocols for its safe and effective integration into sophisticated fragrance compositions.

Introduction: The Paradox of High-Impact Sulfur
Compounds

In the intricate world of perfumery, sulfur-containing compounds often present a paradox. While
potent and potentially pungent in their concentrated form, they are indispensable for creating
authentic, complex, and memorable scent profiles. 3-Mercapto-2-pentanone is a prime
example of such a molecule. Primarily recognized for its role in the flavor industry for creating
savory, meaty, and roasted notes, its olfactory properties are increasingly being leveraged by
avant-garde perfumers to introduce unexpected and sophisticated dimensions to fragrances.[1]

[2](3]
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This ingredient's power lies in its ability to add realism and depth at extremely low
concentrations. It can cut through simple sweetness, introduce a savory gourmand character,
or provide a unique roasted nuance that differentiates a fragrance from conventional
compositions.[3] Understanding its behavior, from its chemical nature to its olfactory impact and
safety requirements, is paramount for its successful application.

Chemical & Physical Profile

3-Mercapto-2-pentanone is a ketone with a thiol functional group, a structural feature
responsible for its characteristic odor.[4][5] Its fundamental properties are summarized below.

Property Value Source(s)

CAS Number 67633-97-0 [6][7]

Molecular Formula CsH100S [718]

Molecular Weight 118.2 g/mol [7109]
Colorless to almost colorless

Appearance o [7]
clear liquid

Boiling Point 52°C @ 11 mmHg [51[7]

] 49.1°C (120.4°F) - Flammable

Flash Point o [71[10]
Liquid

FEMA Number 3300 [4][11]

Olfactory Characteristics & The Art of Dilution

The odor profile of neat or improperly diluted 3-Mercapto-2-pentanone is intense and can be
misleading. Descriptors include sulfurous, metallic, roasted, onion, and even horseradish-like.
[1][4] However, when appropriately diluted, these potent facets transform into highly desirable
and nuanced notes:

e At 1% Dilution: The harsh sulfurous notes recede, revealing a profile reminiscent of roasted
coffee, savory grilled notes, and warm nuts.
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e At 0.1% Dilution: The scent becomes much softer, presenting as a subtle, warm, savory
character with hints of tropical fruit, capable of enhancing gourmand, woody, and even
certain floral accords.[3]

e At 0.01% Dilution: It acts as an enhancer, adding richness and complexity without being
identifiable as a distinct note. It can impart a "browned" or "toasted" effect to other
ingredients.

The key to harnessing its potential is recognizing that it is not a top, middle, or base note in the
traditional sense, but a powerful modifier that adds a unique dimension and realism.

Applications in Fragrance Formulation

3-Mercapto-2-pentanone is a versatile tool for creating distinctive scent profiles in personal
care products and fine fragrances.[1] Its primary function is to add a unique savory or roasted
accord that moves beyond traditional fragrance boundaries.[3]

Key Application Areas:

o Gourmand Fragrances: Essential for creating authentic coffee, chocolate, toasted nut, and
caramel accords. It provides the "roasted" element that is often missing from purely sweet
compositions.

o Woody & Smoky Accords: Adds a warm, almost pyrogenic complexity to woods like
cedarwood and vetiver, enhancing smoky and leathery facets.

o Exotic & Tropical Compositions: In trace amounts, its sulfury note can paradoxically enhance
the realism of tropical fruits like grapefruit and passionfruit, mimicking the natural complexity
of the ripe fruit.[12]

¢ Novelty & "Avant-Garde" Scents: Used to create unique, savory fragrances that evoke the
scents of specific environments or experiences, such as a bakery, a coffee shop, or a
fireside.

Protocols for Application and Evaluation
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The following protocols are designed to ensure the safe handling and effective evaluation of 3-
Mercapto-2-pentanone in a research and development setting.

Protocol: Safe Handling and Stock Solution Preparation

Causality: Due to its flammability and potential for skin, eye, and respiratory irritation, a strict
safety protocol is non-negotiable.[6][10][13] Preparing diluted stock solutions is a critical step to
mitigate the risks of handling the concentrated material and to enable accurate dosing in
formulations.

Materials:

e 3-Mercapto-2-pentanone (neat)

e Solvent (e.g., Dipropylene Glycol - DPG, or 200-proof Ethanol)

» Calibrated digital scale (readable to 0.001Q)

o Glass beakers and amber glass storage bottles with PTFE-lined caps
o Disposable glass pipettes

» Appropriate Personal Protective Equipment (PPE): Nitrile gloves, chemical safety goggles,
lab coat.[2][13]

Procedure:

o Workstation Preparation: Conduct all work in a properly functioning chemical fume hood or a
well-ventilated area.[2][13] Ensure an eyewash station and safety shower are accessible.[10]

o PPE: Don all required PPE before handling the material.
e Taring: Place a clean glass beaker on the digital scale and tare the weight.

e Weighing: Using a disposable glass pipette, carefully transfer 1.000g of 3-Mercapto-2-
pentanone into the tared beaker.
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Dilution: Tare the scale again. Add 99.000g of the chosen solvent (DPG or Ethanol) to the
beaker. This will create a 1% w/w stock solution.

Mixing: Gently stir the solution with a clean glass rod until homogenous.

Storage & Labeling: Transfer the solution to a clean, amber glass bottle. Label the bottle
clearly: "3-Mercapto-2-pentanone, 1% in DPG/Ethanol", including the preparation date and
initials.

Further Dilutions: Repeat the process serially to create 0.1% and 0.01% solutions for
olfactory evaluation.

Cleanup: Dispose of all contaminated materials (pipettes, gloves) in accordance with local
environmental regulations.[2]
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Caption: Standard Sensory Evaluation Workflow.

Safety and Regulatory Considerations

Authoritative Grounding: As a responsible formulator, adherence to safety and regulatory
standards is paramount. All handling of 3-Mercapto-2-pentanone must be guided by its Safety
Data Sheet (SDS).

Key Hazards:

o Flammability: It is a flammable liquid and vapor. [6][10]Keep away from heat, sparks, open
flames, and hot surfaces. [6][13]Use explosion-proof equipment and non-sparking tools. [6]*
Irritation: Causes skin irritation and serious eye irritation. [6][10]May cause respiratory
irritation. [6][13]* Handling: Always handle in a well-ventilated area, wearing appropriate
protective gloves, clothing, and eye/face protection. [2][13] Regulatory Status:

e FEMA GRAS: It is listed as FEMA Number 3300 and is generally recognized as safe (GRAS)
for use in food as a flavoring agent under specific conditions. [11]* IFRA: The International
Fragrance Association (IFRA) sets standards for the safe use of fragrance ingredients. While
a specific standard for 3-Mercapto-2-pentanone was not found in the initial search, users
must always consult the latest version of the IFRA Standards to ensure the intended
application and concentration are compliant. The absence of a specific restriction does not
imply unlimited use.

Conclusion

3-Mercapto-2-pentanone is a powerful and unconventional tool in the modern perfumer's
palette. Its ability to impart realistic, savory, and roasted notes offers a pathway to creating truly
innovative and memorable fragrances. [1][3]This power, however, demands respect. By
understanding its chemical properties, embracing the art of dilution, and adhering strictly to
safety protocols, researchers and developers can unlock its full creative potential, adding
unparalleled depth and character to their formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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